![molecular formula C19H23NO2 B4266238 2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid](/img/structure/B4266238.png)
2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid
Overview
Description
2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid, also known as TMQA, is a synthetic compound that belongs to the acridine family. TMQA has been studied for its potential therapeutic applications due to its unique chemical structure and biological properties.
Mechanism of Action
2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid exerts its biological effects through multiple mechanisms. It has been found to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine in the brain. This leads to an increase in acetylcholine levels, which can improve cognitive function. 2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid has also been found to inhibit the aggregation of amyloid-beta peptides, which can prevent the formation of amyloid-beta plaques in the brain.
Biochemical and Physiological Effects:
2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid has been found to have several biochemical and physiological effects. It can increase the levels of neurotransmitters such as acetylcholine, dopamine, and serotonin in the brain. 2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid can also reduce oxidative stress and inflammation, which are implicated in the pathogenesis of neurodegenerative diseases. 2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid has been found to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. 2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid has been extensively studied for its biological properties, and its mechanism of action is well understood. However, 2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid has some limitations for lab experiments. It has a low solubility in water, which can make it difficult to administer in vivo. 2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid can also have cytotoxic effects at high concentrations, which can limit its use in cell-based assays.
Future Directions
There are several future directions for the study of 2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid. One area of research is the optimization of the synthesis method to improve the yield and purity of 2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid. Another area of research is the development of new derivatives of 2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid with improved solubility and bioavailability. The potential therapeutic applications of 2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid in the treatment of neurodegenerative diseases and cancer should be further explored. The safety and toxicity of 2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid should also be studied in detail to evaluate its potential as a therapeutic agent.
Scientific Research Applications
2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid has been studied for its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease. 2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid has been found to have neuroprotective effects and can inhibit the formation of amyloid-beta plaques, which are characteristic of Alzheimer's disease. 2-tert-butyl-7-methyl-1,2,3,4-tetrahydro-9-acridinecarboxylic acid has also been studied for its anti-cancer properties, as it can induce apoptosis in cancer cells.
properties
IUPAC Name |
2-tert-butyl-7-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO2/c1-11-5-7-15-13(9-11)17(18(21)22)14-10-12(19(2,3)4)6-8-16(14)20-15/h5,7,9,12H,6,8,10H2,1-4H3,(H,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKALQSORNQUBLF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C3CCC(CC3=C2C(=O)O)C(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Tert-butyl-7-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.